N,N'-Pentane-1,5-diyl-bis-pyridinium Diiodide
Cat. No. B8500255
M. Wt: 482.14 g/mol
InChI Key: DMULUFYFWABVOT-UHFFFAOYSA-L
Attention: For research use only. Not for human or veterinary use.
Patent
US08546415B2
Procedure details
1,5-Diiodopentane (mmol) was added to a solution (30 mL) of dry pyridine, and the solution heated for 24 hours at 65° C. The resulting precipitate was filtered, and the product washed five times with dry diethyl ether. The resulting yellow solid was isolated in a 90% yield. 1H NMR (300 MHz, DMSO-D6) δ 9.14 (2H, d, C2&C6-H), 8.62 (1H, t, C4-H), 8.19 (2H, t, C3&C5-H), 4.62 (2H, t, C′1-CH2), 1.92 (2H, m, C′2-CH2), 1.25 (1H, m, C′3-CH2).
Yield
90%
Identifiers
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REACTION_CXSMILES
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[I:1][CH2:2][CH2:3][CH2:4][CH2:5][CH2:6]I.[N:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1>>[I-:1].[I-:1].[CH2:2]([N+:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1)[CH2:3][CH2:4][CH2:5][CH2:6][N+:8]1[CH:13]=[CH:12][CH:11]=[CH:10][CH:9]=1 |f:2.3.4|
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ICCCCCI
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Name
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Quantity
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30 mL
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Type
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reactant
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Smiles
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N1=CC=CC=C1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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65 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
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Details
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The resulting precipitate was filtered
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WASH
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Type
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WASH
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Details
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the product washed five times with dry diethyl ether
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CUSTOM
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Type
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CUSTOM
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Details
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The resulting yellow solid was isolated in a 90% yield
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Outcomes
Product
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Name
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Type
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Smiles
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[I-].[I-].C(CCCC[N+]1=CC=CC=C1)[N+]1=CC=CC=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 90% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
